trans-2-[(2,4-Dimethylphenyl)amino]cyclobutan-1-ol
Overview
Description
Trans-2-[(2,4-Dimethylphenyl)amino]cyclobutan-1-ol is a useful research compound. Its molecular formula is C12H17NO and its molecular weight is 191.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Stereocontrolled Synthesis and Structural Study : A study by Izquierdo et al. (2005) focused on the stereoselective synthesis of derivatives of 2-aminocyclobutane-1-carboxylic acid, a compound structurally related to trans-2-[(2,4-Dimethylphenyl)amino]cyclobutan-1-ol. This research highlighted the development of stereocontrolled synthetic methodologies and revealed the ability of the cyclobutane ring to act as a structure-promoting unit. The study provided insights into the strong intramolecular hydrogen bonds that confer high rigidity on these molecules, both in solution and in the gas phase (Izquierdo et al., 2005).
Kinetic Analysis of Deamination Reactions : Lemaire and Ruzsicska (1993) analyzed the deamination kinetics of cyclobutane dimers of thymidylyl-3',5'-2'-deoxycytidine and 2'-deoxycytidylyl-3',5'-thymidine. Their study provided valuable insights into the pH dependence and rate-determining steps of these reactions, important for understanding the behavior of similar cyclobutane compounds in biological systems (Lemaire & Ruzsicska, 1993).
12-Helix Folding in Cyclobutane β-Amino Acid Oligomers : Fernandes et al. (2010) investigated the conformational preferences of trans-2-aminocyclobutane carboxylic acid oligomers. The study revealed a marked preference for these oligomers to fold into a well-defined 12-helical conformation, a finding that is significant in understanding the structural behavior of cyclobutane derivatives in both solution and solid state (Fernandes et al., 2010).
Structural Effects of Cyclobutane in β-Peptides : Research by Gorrea et al. (2012) demonstrated the chirality of monomeric residues in controlling the folding of small oligopeptides composed of 2-aminocyclobutane-1-carboxylic acid (ACBA) derivatives. This study provided a rational and predictive model for designing new short foldamers, offering insights into the role of cyclobutane derivatives in peptide folding (Gorrea et al., 2012).
Properties
IUPAC Name |
(1R,2R)-2-(2,4-dimethylanilino)cyclobutan-1-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO/c1-8-3-4-10(9(2)7-8)13-11-5-6-12(11)14/h3-4,7,11-14H,5-6H2,1-2H3/t11-,12-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYWJYVDOSSBSCM-VXGBXAGGSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC2CCC2O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C=C1)N[C@@H]2CC[C@H]2O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.